4-Piperidin-1-yl-but-2-enoic acid-HCl

• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• IUPAC Name: 4-piperidin-1-ylbut-2-enoic acid;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c11-9(12)5-4-8-10-6-2-1-3-7-10;/h4-5H,1-3,6-8H2,(H,11,12);1H
• InChI Key: DSQHWBRYZUFZDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC=CC(=O)O.Cl

Description

4-Piperidin-1-yl-but-2-enoic acid-HCl is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Piperidin-1-yl-but-2-enoic acid methyl ester (2.05 g, 11.2 mmol) and concentrated hydrochloric acid (10 mL) were combined in dioxanes (30 mL) and heated to reflux overnight. The mixture was concentrated in vacuo. The residue was crystallized from IPA to yield the desired product (390 mg, 17%). 400 MHz 1H NMR (DMSO-d6) δ 6.80 (dt, 1H, J=15.6, 7.1 Hz), 6.14 (d, 1H, J=15.6 Hz), 3.85 (d, 1H, J=7.1 Hz), 2.89 (m, 4H), 1.54 (m, 6H). MS m/z 170 (M+1).